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Compound of Interest

Compound Name: Bromodichloroacetic acid

Cat. No.: B165882

Essential Safety and Handling Guide for
Bromodichloroacetic Acid

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling hazardous chemicals. This guide provides essential,
immediate safety and logistical information for the handling and disposal of
Bromodichloroacetic acid (CAS No. 71133-14-7), a compound that is harmful if swallowed, in
contact with skin, or inhaled, and causes severe skin burns and eye damage.[1][2][3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure personal safety when handling Bromodichloroacetic acid.
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Body Part

Required PPE

Specifications & Remarks

Eyes/Face

Safety Goggles & Face Shield

Goggles should be tightly
fitting. A face shield (8-inch
minimum) offers additional

protection against splashes.[4]

[5]

Skin

Chemical-resistant Gloves &

Protective Clothing

Impervious gloves such as
nitrile or butyl rubber are
recommended.[6] Wear a lab
coat or chemical-resistant suit

to prevent skin contact.[6][7]

Respiratory

NIOSH/MSHA approved

respirator

A full-face respirator with
appropriate cartridges (e.g.,
type P3) is required, especially
when engineering controls are
insufficient or if dust is

generated.[5][6]

Hazard Summary

Bromodichloroacetic acid is classified with the following hazards:

» Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled (Category 4).[2]

« Skin Corrosion/Irritation: Causes severe skin burns (Category 1B).[1][2]

e Serious Eye Damage/Irritation: Causes serious eye damage (Category 1).[1][2]

It is extremely destructive to the tissue of the mucous membranes, upper respiratory tract,

eyes, and skin.[2]

Operational Plan for Safe Handling

Adherence to a strict operational protocol is crucial for minimizing risks associated with

Bromodichloroacetic acid.
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. Engineering Controls:

Always handle Bromodichloroacetic acid in a well-ventilated area, preferably within a
designated chemical fume hood.[4][6][8]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][8]

. Handling Procedures:
Avoid contact with skin, eyes, and clothing.[1][6]
Do not breathe dust, vapor, mist, or gas.[8] Avoid the formation of dust and aerosols.[6][9]
Wash hands thoroughly after handling.[1][6]
Do not eat, drink, or smoke in the work area.[1][6]
Use non-sparking tools to prevent ignition.[6]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][10] Keep away
from incompatible materials such as acids, bases, metals, and oxidizing agents.[6][8]

. Spill Response:
Evacuate: Immediately evacuate personnel from the spill area.[6]
Ventilate: Ensure adequate ventilation.[6]

Protect: Wear appropriate PPE, including a respirator, chemical-resistant gloves, and eye
protection.[6]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.[2][6][8]

Clean-up: For solid spills, sweep or vacuum up the material and place it into a suitable,
closed container for disposal. Avoid generating dust. For liquid spills, absorb with an inert
material (e.g., sand, diatomite).[6][10]
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Decontaminate: Thoroughly clean the spill area.[6]

First Aid Measures

Immediate medical attention is required for all routes of exposure.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.
Immediately call a poison center or doctor.[1][2]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Immediately call a poison center or doctor.[1][2] Chemical burns must
be treated by a physician.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a poison
center or doctor.[1][2]

Ingestion: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Call a physician or poison control center immediately.[1][2][9]

Disposal Plan

All waste materials must be disposed of in accordance with local, regional, national, and

international regulations.[1]

Chemical Waste: Dispose of contents/container to an approved waste disposal plant.[2]
Leave chemicals in their original containers and do not mix with other waste.[2]

Contaminated PPE: Discard coveralls or other absorbent materials that have been heavily
contaminated.[11] Contaminated protective clothing should be segregated and cleaned by
personnel who handle, dispose of, or clean the clothing.[4] Do not take contaminated
clothing home.[4]

Empty Containers: Handle uncleaned containers like the product itself as they may retain
product residue.[1][2]

Visual Workflow for Safe Handling and Disposal
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The following diagram illustrates the logical workflow for the safe handling and disposal of
Bromodichloroacetic acid.

Safe Handling and Disposal of Bromodichloroacetic Acid

Preparation
- Assess Risks
- Prepare PPE & Engineering Controls

l

Handling
- Work in Fume Hood
] - Avoid Contact & Inhalation

Storage
- Tightly Closed Container Exposure Occurs
- Cool, Dry, Ventilated Area

Spill Response First Aid Procedures
- Evacuate & Ventilate - Follow SDS Guidelines
- Contain & Clean-up - Seek Medical Attention

End of Procedure

v

Waste Generation
- Chemical Residue
- Contaminated Materials

l

Disposal
- Segregate Waste
- Follow Regulations

> Decontamination
- Clean Work Area

- Clean/Dispose of PPE

Click to download full resolution via product page
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A logical workflow for the safe handling of Bromodichloroacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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